Cas no 76063-50-8 (Acetic acid, [(4-chloro-3-methylphenyl)sulfonyl]-)

• Product Name: Acetic acid, [(4-chloro-3-methylphenyl)sulfonyl]-
• CAS No: 76063-50-8
• MF: C₉H₉ClO₄S
• MW: 248.683360815048
• CID: 538411
• PubChem ID: 12678153
• Update Time: 2025-04-19

Acetic acid, [(4-chloro-3-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(4-chloro-3-methylphenyl)sulfonyl]-
• 2-(4-chloro-3-methylphenyl)sulfonylacetic acid
• (4-Chloro-3-methylbenzene-1-sulfonyl)acetic acid
• DTXSID10506588
• 76063-50-8

• Inchi： 1S/C9H9ClO4S/c1-6-4-7(2-3-8(6)10)15(13,14)5-9(11)12/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： WWELLGCVDDFHHO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)S(CC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 247.99107
• Monoisotopic Mass: 247.9910076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 71.44